Cas no 2229576-91-2 (tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate
• CAS No: 2229576-91-2
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 6150250
• PubChem ID: 165684415
• Update Time: 2025-05-20

tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate
• EN300-1888282
• 2229576-91-2

• Inchi： 1S/C19H24N2O3/c1-19(2,3)24-18(23)21-11-10-20-12-15(21)17-14-7-5-4-6-13(14)8-9-16(17)22/h4-9,15,20,22H,10-12H2,1-3H3
• InChI Key： ZRRSBZZXGVFDAT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=C(C=CC2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate (CAS No. 2229576-91-2)

Tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate, with the CAS number 2229576-91-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in drug discovery and development. The structure of this molecule incorporates a piperazine ring, which is a common pharmacophore in many bioactive agents, and a naphthalene derivative, which contributes to its unique chemical properties.

The piperazine moiety in tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate is known for its ability to interact with various biological targets, including enzymes and receptors. This feature makes it a valuable scaffold for designing molecules with therapeutic potential. The hydroxyl group attached to the naphthalene ring adds another layer of complexity to the molecule, influencing its solubility, reactivity, and interactions with biological systems.

In recent years, there has been growing interest in developing novel compounds that can modulate neurological and cardiovascular functions. Piperazine derivatives have shown promise in this area due to their ability to interact with neurotransmitter receptors and ion channels. The tert-butyl group in this compound enhances its lipophilicity, which can be advantageous for crossing biological membranes, thereby improving bioavailability.

Recent studies have highlighted the importance of hydroxynaphthalene derivatives in medicinal chemistry. These compounds have been investigated for their potential role in anti-inflammatory and anticancer applications. The presence of the hydroxyl group in the naphthalene ring allows for various chemical modifications, enabling the synthesis of analogs with tailored biological activities. This flexibility makes tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate a versatile building block for further drug development.

The synthesis of tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate involves multiple steps, including functional group transformations and protecting group strategies. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the complex framework of this molecule.

The pharmacological profile of this compound has been the focus of several experimental studies. In vitro assays have demonstrated its potential interactions with various targets, including serotonin receptors and enzymes involved in metabolic pathways. These findings suggest that tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate could be a lead compound for further development into a therapeutic agent.

In conclusion, tert-butyl 2-(2-hydroxynaphthalen-1-yl)piperazine-1-carboxylate (CAS No. 2229576-91-2) represents an intriguing compound with significant pharmaceutical potential. Its unique structure, combining a piperazine moiety and a hydroxynaphthalene derivative, positions it as a valuable candidate for drug discovery efforts. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic applications in various disease areas.